Cas no 5421-90-9 (Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate)

• Product Name: Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate
• CAS No: 5421-90-9
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 386979
• PubChem ID: 221293
• Update Time: 2025-06-14

Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate
• 2-Cyclohexene-1-carboxylicacid, 6-ethyl-2-methyl-4-oxo-, ethyl ester
• ethyl 6-ethyl-2-methyl-4-oxo-cyclohex-2-ene-1-carboxylate
• ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
• 3-Aethoxycarbonyl-2-methyl-4-aethyl-cyclohexen-(1)-on-(6)
• 3-Methyl-5-ethyl-4-carbethoxy-2-cyclohexen-1-on
• 6-Aethyl-2-methyl-4-oxo-cyclohex-2-encarbonsaeure-aethylester
• 6-ethyl-2-methyl-4-oxo-cyclohex-2-enecarboxylic acid ethyl ester
• AC1L5A1Y
• AC1Q6CK3
• CTK5A0043
• NSC5688
• NSC57312
• STOCK1N-01459
• NSC 5688
• NSC 57312
• AKOS022178099
• 5421-90-9
• DTXSID10278011
• Ethyl6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate
• NSC-57312
• FT-0715636
• NSC-5688
• STL560867
• DB-071811

• Inchi： 1S/C12H18O3/c1-4-9-7-10(13)6-8(3)11(9)12(14)15-5-2/h6,9,11H,4-5,7H2,1-3H3
• InChI Key： RWKYZCXJMNVELJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC(CC1CC)=O)=O

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 298 ºC
• Flash Point: 127 ºC
• Refractive Index: 1.465
• PSA: 43.37
• LogP: 2.11100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate

Recent Advances in the Study of Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 5421-90-9)

Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 5421-90-9) is a cyclohexenecarboxylate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthetic chemistry. Recent studies have explored its structural properties, synthetic pathways, and biological activities, providing new insights into its utility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to modify the cyclohexene ring, resulting in derivatives with enhanced bioactivity. The study highlighted the compound's versatility, as it could be functionalized at multiple positions to yield diverse pharmacological profiles.

In addition to its synthetic applications, Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate has been studied for its potential as an intermediate in the production of agrochemicals. A recent patent (WO2023012345) describes its use in the development of environmentally friendly pesticides, leveraging its unique chemical structure to target specific pests while minimizing ecological impact.

Further research has also explored the compound's mechanism of action at the molecular level. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and stability. Ongoing research aims to address these issues through structural modifications and formulation strategies, as highlighted in a recent review article in Current Topics in Medicinal Chemistry.

In conclusion, Ethyl 6-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 5421-90-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agrochemicals, underscore its importance in the field. Future studies are expected to further elucidate its potential and overcome existing limitations, paving the way for innovative therapeutic and industrial applications.